Cas no 1483817-04-4 (2-4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-ylacetic acid)

• Product Name: 2-4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-ylacetic acid
• CAS No: 1483817-04-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6387732
• PubChem ID: 66098317
• Update Time: 2025-10-28

2-4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-ylacetic acid
• 1483817-04-4
• AKOS015441126
• EN300-10583332
• 2-[4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-yl]acetic acid

• Inchi： 1S/C12H15NO3/c13-8-12(7-11(14)15)5-6-16-10-4-2-1-3-9(10)12/h1-4H,5-8,13H2,(H,14,15)
• InChI Key： BNBPRFKMCKLCLH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CN)(CC(=O)O)CC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-ylacetic acid

Compound CAS No. 1483817-04-4: 2-(4-(Aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-yl)acetic Acid

The compound with CAS No. 1483817-04-4, known as 2-(4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-yl)acetic acid, is a structurally complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of benzopyrans, which are aromatic heterocyclic compounds with a fused benzene and dihydropyran ring system. The presence of the aminomethyl group and the acetic acid moiety introduces unique functional groups that can influence its chemical reactivity, biological activity, and physical properties.

Recent studies have highlighted the importance of benzopyran derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The benzopyran core of this compound provides a rigid framework that can facilitate interactions with biological targets, such as enzymes or receptors. The aminomethyl substituent adds a level of flexibility and potential for hydrogen bonding, which could enhance bioavailability and target specificity.

The synthesis of 2-(4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-yl)acetic acid involves a multi-step process that typically begins with the preparation of the benzopyran skeleton. This is often achieved through cyclization reactions involving suitable precursors, such as aldehydes or ketones, followed by functionalization to introduce the aminomethyl and acetic acid groups. The exact synthetic pathway may vary depending on the desired stereochemistry and purity of the final product.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of cellular signaling pathways. For instance, its ability to inhibit certain kinases or activate specific receptors makes it a candidate for therapeutic interventions in conditions such as neurodegenerative diseases or inflammatory disorders. The acetic acid group contributes to its acidity, which can influence its stability in physiological environments and its ability to cross cellular membranes.

One of the most intriguing aspects of this compound is its potential role in drug delivery systems. The combination of the benzopyran framework with the aminomethyl group creates a structure that can serve as a scaffold for attaching other bioactive molecules or targeting ligands. This versatility opens up opportunities for designing prodrugs or conjugates that can enhance therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry have also enabled researchers to predict the pharmacokinetic properties of this compound more accurately. Molecular modeling studies suggest that it has favorable absorption profiles and moderate clearance rates, making it a viable candidate for oral administration. However, further in vivo studies are required to confirm these predictions and optimize its pharmacokinetic properties.

In terms of industrial applications, this compound could find use as an intermediate in the synthesis of more complex molecules or as a building block in combinatorial chemistry libraries. Its unique structure makes it an attractive starting material for exploring novel chemical reactions or developing new materials with tailored properties.

Looking ahead, ongoing research is focused on understanding the stereochemical outcomes of its synthesis and how they impact its biological activity. Additionally, efforts are being made to explore its potential as an agrochemical or a component in advanced materials science applications. These developments underscore the versatility and significance of 2-(4-(aminomethyl)-3,4-dihydro-2H-1-benzopyran-4-yl)acetic acid in contemporary chemical research.